Cas no 2549036-91-9 (4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine)

• Product Name: 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
• CAS No: 2549036-91-9
• MF: C₁₆H₂₂N₆S
• MW: 330.451080799103
• CID: 5314692
• PubChem ID: 154828792
• Update Time: 2025-06-15

4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-6-[4-(5-methyl-2-pyrimidinyl)-1-piperazinyl]-2-(methylthio)pyrimidine
• F6792-0300
• 2549036-91-9
• AKOS040730970
• 4,5-dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
• 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

• Inchi： 1S/C16H22N6S/c1-11-9-17-15(18-10-11)22-7-5-21(6-8-22)14-12(2)13(3)19-16(20-14)23-4/h9-10H,5-8H2,1-4H3
• InChI Key： FGDNEAWYSWBOMY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C)C(=N1)N1CCN(C2N=CC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 330.16266590g/mol
• Monoisotopic Mass: 330.16266590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.8±60.0 °C(Predicted)
• pka: 7.94±0.50(Predicted)

Additional information on 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

Professional Introduction to Compound with CAS No. 2549036-91-9 and Product Name: 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

Compound with the CAS number 2549036-91-9 and the product name 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates multiple functional groups, including methylsulfanyl, pyrimidine, and piperazine moieties, which contribute to its unique chemical properties and biological activity.

The 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine molecule has been extensively studied for its pharmacological profile. The presence of the methylsulfanyl group at the 2-position and the 5-methylpyrimidin-2-yl substituent at the 6-position of the pyrimidine ring introduces specific interactions with biological targets. These interactions are critical for modulating cellular processes and have been explored in various preclinical studies.

Recent research has highlighted the compound's potential in inhibiting key enzymes involved in inflammatory pathways. The piperazine moiety, located at the 6-position via a nitrogen-linked structure, is known to enhance binding affinity to certain protein targets. This feature has been leveraged in the development of novel therapeutics targeting neurological disorders, where precise modulation of neurotransmitter activity is essential.

The synthesis of 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications that can further refine the compound's pharmacological properties.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising effects on enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in signal transduction pathways that are dysregulated in various diseases. The ability of 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine to interact with these targets suggests its potential as a lead compound for drug development.

The compound's solubility profile and metabolic stability have also been subjects of investigation. Optimizing these properties is crucial for its formulation into viable pharmaceutical products. Techniques such as crystal engineering and solubility enhancement methods have been explored to improve bioavailability and therapeutic efficacy.

Furthermore, computational modeling has been utilized to predict the binding affinity and interaction mechanisms of 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine with biological targets. Molecular dynamics simulations and virtual screening approaches have provided valuable insights into its binding mode, helping researchers design analogs with enhanced potency and selectivity.

The pharmacokinetic properties of this compound have been assessed through in vitro and in vivo studies. These studies aim to understand how the body processes the compound, including its absorption, distribution, metabolism, and excretion (ADME). Such information is vital for determining appropriate dosing regimens and minimizing potential side effects.

Recent advancements in analytical chemistry have enabled high-resolution characterization of this compound using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed structural information that is essential for confirming the identity and purity of the compound before it proceeds to further testing.

The therapeutic potential of 4,5-Dimethyl-6-[4-(5-methylpyrimidin-2-y l)piperazin -1 - yl ] - 2 - (m ethylsulfany l ) py rimidine has prompted investigations into its efficacy in animal models of human diseases. Preclinical trials have shown encouraging results in terms of reducing inflammation and modulating enzymatic activity. These findings support further development efforts aimed at translating this compound into clinical applications.

Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing compounds like this one from early-stage discovery to market-ready therapies. Such partnerships facilitate access to resources, expertise, and regulatory pathways necessary for successful drug development.

The regulatory landscape for new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy before approval by health authorities such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) is essential throughout production to maintain consistent quality standards.

Future directions for research on 4,5-Dimeth yl - 6 - [ 4 - ( 5 - m eth yl py rim idin - 2 - y l ) piper azin -1 - yl ] - 2 - ( m eth ylsulfany l ) py rim idine include exploring its mechanism of action in greater detail through biochemical assays and genetic studies. Additionally, investigating potential drug-drug interactions will be important as part of comprehensive safety evaluations.

The development pipeline for this compound represents an exciting example of how targeted molecular design can yield novel therapeutics with significant clinical implications. As research progresses rapidly across multiple disciplines including medicinal chemistry , biochemistry , pharmacology , computational biology ,and biopharmaceutics , compounds like this one continue to push boundaries toward new treatments for challenging diseases.